Cas no 1152877-43-4 (4-(2-Bromophenoxy)-3-methylaniline)

• Product Name: 4-(2-Bromophenoxy)-3-methylaniline
• CAS No: 1152877-43-4
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 4561080
• Update Time: 2025-05-21

4-(2-Bromophenoxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromophenoxy)-3-methylaniline
• Benzenamine, 4-(2-bromophenoxy)-3-methyl-

• Inchi： 1S/C13H12BrNO/c1-9-8-10(15)6-7-12(9)16-13-5-3-2-4-11(13)14/h2-8H,15H2,1H3
• InChI Key： YDWZQZLKXIHQAN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2=CC=CC=C2Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 4-(2-Bromophenoxy)-3-methylaniline

4-(2-Bromophenoxy)-3-methylaniline: A Comprehensive Overview

4-(2-Bromophenoxy)-3-methylaniline (CAS No. 1152877-43-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a wide range of potential applications, from pharmaceutical development to advanced material synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements of 4-(2-Bromophenoxy)-3-methylaniline.

Chemical Structure and Properties

4-(2-Bromophenoxy)-3-methylaniline is an aromatic amine with a molecular formula of C₁₁H₁₂BrNO. The compound features a substituted aniline core with a 2-bromophenoxy group and a methyl group attached to the benzene ring. The presence of the bromine atom and the methoxy group imparts unique chemical reactivity and physical properties to the molecule. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 4-(2-Bromophenoxy)-3-methylaniline can be achieved through various routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 2-bromophenol and 3-methyl-4-nitroaniline, followed by reduction of the nitro group to an amine. This approach is well-documented in the literature and has been optimized for high yields and purity. Another method involves the coupling reaction of 2-bromophenol with 3-methyl-4-aminobenzoic acid using a suitable coupling agent such as copper(II) acetate or palladium catalysts.

Pharmaceutical Applications

In the realm of pharmaceutical research, 4-(2-Bromophenoxy)-3-methylaniline has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(2-Bromophenoxy)-3-methylaniline exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These findings suggest that further optimization of this compound could lead to the development of novel therapeutic agents.

Material Science Applications

Beyond its pharmaceutical applications, 4-(2-Bromophenoxy)-3-methylaniline has also found use in material science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials highlighted the use of 4-(2-Bromophenoxy)-3-methylaniline-based materials in OLED devices, demonstrating improved device performance and stability compared to traditional materials.

Toxicity and Safety Considerations

The safety profile of 4-(2-Bromophenoxy)-3-methylaniline is an important consideration for both laboratory use and potential industrial applications. While comprehensive toxicological data is still being accumulated, preliminary studies suggest that the compound should be handled with standard laboratory precautions to minimize exposure risks. Researchers are encouraged to follow established guidelines for handling aromatic amines and brominated compounds to ensure safe working conditions.

Conclusion

In summary, 4-(2-Bromophenoxy)-3-methylaniline (CAS No. 1152877-43-4) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound appear promising.